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HMX (Octogen, or 1,3,5,7-Tetranitro-1,3,5,7-tetraazacyclooctane) and RDX (Cyclonite, or
1,3,5-Trinitro-1,3,5-triazinane) are powerful and widely utilized crystalline nitramine high
explosives.[1][2] Both serve as benchmarks in energetic materials research and are used
extensively in military and industrial applications.[3][4][5] While they share a similar chemical
backbone, differences in their molecular structure—HMX being an eight-membered ring and
RDX a six-membered ring—result in distinct performance characteristics.[6] This guide
provides a detailed comparative analysis of their key properties, supported by experimental
data and standardized testing protocols.

Quantitative Performance Data

The performance of an explosive is defined by a combination of its power (detonation energy)
and its brisance (shattering effect), which are closely related to detonation velocity and
pressure. Sensitivity and thermal stability are critical safety parameters. The following table
summarizes the key performance characteristics of HMX and RDX.
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Performance .

L. HMX (Octogen) RDX (Cyclonite)
Characteristic
Crystal Density 1.91 g/cm3[4][5] 1.81 g/cm3[3]

i . ~9,100 m/s (at ~1.9 g/cm3)[3]

Detonation Velocity 7] ~8,750 m/s (at 1.8 g/cm3)[2]
Detonation Pressure ~39 GPa[3][4][5] ~34 GPa[3][6]
Impact Sensitivity Less Sensitive[3][9] More Sensitive[8][9]
Friction Sensitivity Less Sensitive[10] More Sensitive[10]
Melting Point ~280 °CJ3] ~204 °CJ[2]
Decomposition Temperature Starts ~175-200 °C[11] Starts ~170 °C[2]
Heat of Explosion ~6.19 MJ/kg[12] Not explicitly found

Note: Reported values can vary slightly based on the material's crystal form, particle size,
density, and the specific experimental conditions.

Experimental Protocols

The characterization of energetic materials relies on a suite of standardized tests to ensure
data is reproducible and comparable. Below are the methodologies for determining the key
performance parameters of HMX and RDX.

1. Sensitivity Testing

Sensitivity refers to the ease with which an explosive can be initiated by an external stimulus
such as impact, friction, or heat.

e Impact Sensitivity: This is commonly determined using a drop-weight impact test. A specified
weight is dropped from various heights onto a small sample of the explosive. The result is
often reported as the Hso value, which represents the drop height at which there is a 50%
probability of initiation ("go").[13][14] The "up-and-down" or Bruceton statistical method is
employed to efficiently determine this 50% point from a limited number of trials.[14] Higher
Hso values indicate a less sensitive material.
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 Friction Sensitivity: The BAM (Bundesanstalt fur Materialforschung und -priifung) friction
apparatus is a standard instrument for this measurement. It involves a fixed porcelain pin
being drawn across the explosive sample spread on a porcelain plate under a specified load.
[10][14] The test is repeated at different loads to find the point of 50% initiation probability
(Fso). A higher Fso value signifies lower sensitivity.

Experimental Process

Sample Preparation | Sensitivity Test _ | Observation | Statistical Analysis | Sensitivity Value
(e.g., 20-40 mg) " | (tmpact or Friction) " | (Go/No-Go) | (Bruceton Method) “| (Hso or Fso)

Click to download full resolution via product page

General workflow for impact and friction sensitivity testing.

2. Detonation Performance

o Detonation Velocity: This is a primary measure of an explosive's performance. It can be
measured by confining a cylindrical charge of the explosive and initiating it at one end. A
series of electronic probes (like ionization pins) or optical fibers are placed at precise
intervals along the charge.[15][16] As the detonation wave front passes each probe, a signal
is generated. The velocity is calculated from the known distance between probes and the
measured time interval of the detonation wave's travel.

o Detonation Pressure: While direct measurement is complex, detonation pressure is typically
calculated from the experimental detonation velocity and the material's initial density using
thermodynamic models and equations of state, such as the Chapman-Jouguet theory.[7]

3. Thermal Stability

 Differential Scanning Calorimetry (DSC) and Differential Thermal Analysis (DTA): These are
the most common methods for assessing thermal stability.[17][18] A small sample of the
material is heated at a constant rate alongside an inert reference material. The instrument
measures the difference in heat flow required to maintain both at the same temperature. This
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data reveals endothermic events like melting and powerful exothermic events corresponding
to decomposition, providing precise temperatures for these transitions.[18]

Decomposition and Performance Relationships

The superior performance and stability of HMX can be attributed to its molecular and crystal
structure.

Thermal Decomposition Pathway

For both HMX and RDX, the initial and rate-determining step in thermal decomposition is the
scission (breaking) of the relatively weak nitrogen-nitro group (N-NO2z) bond.[11] This process
generates highly reactive radical intermediates, which then undergo a complex series of
secondary reactions to form stable final products like H20, N2, CO, and CO2.[9] The higher
melting point and slightly greater thermal stability of HMX suggest a higher energy barrier for
this initial bond-breaking step compared to RDX.[8][18]

Cyclic Nitramine
(HMX or RDX)

Thermal Energy

N-NO2 Bond Scission

:

Radical Intermediates

:

Secondary Reactions

:

Final Products
(H20, N2, CO, CO2)
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Simplified initial thermal decomposition pathway for HMX/RDX.

Structure-Performance Relationship

An explosive's performance is fundamentally linked to its basic physical and chemical
properties. HMX's larger, more strained eight-membered ring structure allows for a more
efficient crystal packing, resulting in a higher crystal density than RDX.[1][3] This higher density
means more explosive material is packed into a given volume, which directly contributes to a
higher detonation velocity and pressure.[19]

Molecular Structure
& Heat of Formation

Crystal Density
Detonation Velocity

Detonation Pressure

Click to download full resolution via product page

Relationship between fundamental properties and performance.

Conclusion

In summary, HMX exhibits superior performance characteristics compared to RDX. Its higher
density directly translates to a greater detonation velocity and pressure, making it a more
powerful and brisant explosive.[3] Furthermore, HMX is generally less sensitive to accidental
initiation from impact and friction and possesses greater thermal stability, which are highly
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desirable safety attributes.[8][10] RDX remains a highly effective and more cost-efficient
explosive, but HMX is often preferred for applications demanding the highest levels of
performance and a greater margin of safety.[3][20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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